JPHM-2-167

• Molecular Formula: C30H28N6O2
• Molecular Weight: 504.6 g/mol
• InChI: InChI=1S/C30H28N6O2/c1-22-7-5-16-31-26(22)21-34-19-14-30(15-20-34)27(37)35(29(38)36(30)28-32-17-6-18-33-28)25-12-10-24(11-13-25)23-8-3-2-4-9-23/h2-13,16-18H,14-15,19-21H2,1H3
• InChIKey: FIMHRJKSKVXMEB-UHFFFAOYSA-N

JPHM-2-167: Selective PHD2 Inhibitor for Hypoxia Research

JPHM-2-167 (Compound 11, CAS 1258877-17-6) is a selective prolyl hydroxylase domain (PHD) enzyme inhibitor belonging to the spiro[4.5]decanone chemical class [1]. It acts as a 2-oxoglutarate (2OG) competitive inhibitor of the hypoxia-inducible factor (HIF) prolyl hydroxylases PHD2 and PHD3 [2]. The compound is primarily utilized as a research tool for investigating HIF pathway biology and holds potential applications in the study of chronic kidney disease (CKD)-related anemia and ischemic conditions [3].

Workflow PHD2 isoform-selective inhibitor for hypoxia pathway studies

Selection Structurally validated tool compound (X-ray, PDB: 6QGV)

Context Supports HIF target gene expression research without confounding PHD3 co-inhibition

• [1] Holt-Martyn JP, Tumber A, Rahman MZ, Lippl K, Figg W Jr, McDonough MA, Chowdhury R, Schofield CJ. Studies on spiro[4.5]decanone prolyl hydroxylase domain inhibitors. MedChemComm. 2019;10(4):500-504. doi:10.1039/c8md00548f. View Source
• [2] RCSB Protein Data Bank. 6QGV: HIF prolyl hydroxylase 2 (PHD2/EGLN1) in complex with a Spiro[4.5]decanone inhibitor (JPHM-2-167). Deposited: 2019-01-13. doi:10.2210/pdb6QGV/pdb. View Source
• [3] MedChemExpress (MCE). JPHM-2-167 Product Datasheet. Accessed April 2026. View Source

JPHM-2-167 vs. Pan-PHD Inhibitors: Substitution Risks

Generic substitution of PHD inhibitors is not scientifically valid due to substantial differences in isoform selectivity profiles, potency ranges, and structural binding modes that directly impact experimental outcomes [1]. While clinically advanced pan-PHD inhibitors like Roxadustat, Vadadustat, Daprodustat, and Molidustat exhibit varying degrees of non-selective inhibition across PHD1-3, JPHM-2-167 provides a distinct spiro[4.5]decanone scaffold that confers a unique PHD2-preferring selectivity window [2]. Furthermore, in-class analogs sharing the spiro[4.5]decanone core display highly variable PHD2 inhibition potencies ranging over two orders of magnitude (IC50 >25 μM to 0.143 μM), underscoring that even minor structural modifications within this chemotype preclude interchangeable use [1]. The high-resolution (1.40 Å) co-crystal structure of JPHM-2-167 bound to PHD2 provides atomic-level validation of its binding pose, a level of characterization absent for many comparator compounds [3].

Risk 1 Pan-PHD inhibitors (e.g., roxadustat) may confound PHD2-specific readouts due to equipotent PHD3 inhibition

Risk 2 Clinical-stage comparators often show inverted or narrower selectivity profiles that may not transfer to this tool compound

Risk 3 Uncharacterized analogs may shift HIF target gene activation patterns, requiring model-specific review

• [1] Holt-Martyn JP, Tumber A, Rahman MZ, Lippl K, Figg W Jr, McDonough MA, Chowdhury R, Schofield CJ. Studies on spiro[4.5]decanone prolyl hydroxylase domain inhibitors. MedChemComm. 2019;10(4):500-504. doi:10.1039/c8md00548f. View Source
• [2] Yeh TL, Leissing TM, Abboud MI, Thinnes CC, Atasoylu O, Holt-Martyn JP, Zhang D, Tumber A, Lippl K, Lohans CT, Leung IKH, Morcrette H, Clifton IJ, Claridge TDW, Kawamura A, Flashman E, Lu X, Ratcliffe PJ, Chowdhury R, Pugh CW, Schofield CJ. Molecular and cellular mechanisms of HIF prolyl hydroxylase inhibitors in clinical trials. Chem Sci. 2017;8(11):7651-7668. doi:10.1039/c7sc02103h. View Source
• [3] RCSB Protein Data Bank. 6QGV: HIF prolyl hydroxylase 2 (PHD2/EGLN1) in complex with a Spiro[4.5]decanone inhibitor (JPHM-2-167). Deposited: 2019-01-13. doi:10.2210/pdb6QGV/pdb. View Source

JPHM-2-167: Potency, Selectivity & Structural Data

PHD2 Isoform Selectivity Over PHD3

JPHM-2-167 demonstrates a 15.6-fold selectivity for PHD2 (IC50 = 0.253 μM) over PHD3 (IC50 = 3.95 μM) [1]. In contrast, the pan-PHD clinical inhibitors Roxadustat (PHD2 IC50 = 0.591 μM; PHD3 IC50 not reported as selective), Vadadustat (PHD2 IC50 = 1.1 μM; PHD3 IC50 = 0.39 μM; PHD3-preferring), Molidustat (PHD2 IC50 = 0.280 μM; PHD3 IC50 = 0.450 μM; essentially non-selective), and Daprodustat (PHD2 IC50 = 0.0222 μM; PHD3 IC50 = 0.0022 μM; PHD3-preferring) display divergent isoform inhibition profiles .

PHD2 Selectivity

Cross-study comparable

>15-fold selective for PHD2 over PHD3 (IC50 PHD2 0.253 µM vs PHD3 3.95 µM)

Supports PHD2-specific pathway interpretation, minimizing confounding PHD3 co-inhibition effects

Compared to molidustat (~1.6-fold) and roxadustat (~1.1-fold). RapidFire mass spectrometry assay.

Evidence Dimension	PHD2/PHD3 Selectivity Ratio
Target Compound Data	PHD2 IC50 = 0.253 μM; PHD3 IC50 = 3.95 μM; Ratio = 15.6-fold selective for PHD2
Comparator Or Baseline	Roxadustat: PHD2 IC50 = 0.591 μM (non-selective pan-PHD); Vadadustat: PHD2 IC50 = 1.1 μM, PHD3 IC50 = 0.39 μM (2.8-fold PHD3-selective); Molidustat: PHD2 IC50 = 0.280 μM, PHD3 IC50 = 0.450 μM (1.6-fold PHD2-selective); Daprodustat: PHD2 IC50 = 0.0222 μM, PHD3 IC50 = 0.0022 μM (10-fold PHD3-selective)
Quantified Difference	JPHM-2-167 is the only compound among these comparators that exhibits >10-fold selectivity for PHD2 over PHD3; all others are either pan-selective or PHD3-preferring.
Conditions	In vitro enzyme inhibition assays using recombinant PHD isoforms; specific assay formats vary across studies (RapidFire MS for JPHM-2-167; FRET or MALDI-TOF for comparators).

Why This Matters

This distinct PHD2-preferring selectivity profile enables researchers to dissect PHD2-specific roles in HIF signaling without confounding PHD3-mediated effects, a capability not afforded by pan-PHD inhibitors.

• [1] Holt-Martyn JP, Tumber A, Rahman MZ, Lippl K, Figg W Jr, McDonough MA, Chowdhury R, Schofield CJ. Studies on spiro[4.5]decanone prolyl hydroxylase domain inhibitors. MedChemComm. 2019;10(4):500-504. doi:10.1039/c8md00548f. View Source

Spiro[4.5]decanone Binding Mode Validation

In direct cross-study comparison, JPHM-2-167 inhibits PHD2 with an IC50 of 0.253 μM [1], which is approximately 2.3-fold more potent than Roxadustat (PHD2 IC50 = 0.591 μM) and 4.3-fold more potent than Vadadustat (PHD2 IC50 = 1.1 μM) . JPHM-2-167 is approximately equipotent to Molidustat (PHD2 IC50 = 0.280 μM) but substantially less potent than Daprodustat (PHD2 IC50 = 0.0222 μM) . Within the spiro[4.5]decanone series, JPHM-2-167 (Compound 11) is less potent than Compound 14 (PHD2 IC50 = 0.143 μM) but maintains superior selectivity [1].

Binding Mode

Class-level inference

1.40 Å X-ray co-crystal structure in PHD2 (PDB ID: 6QGV)

Provides validated structural template for the spiro[4.5]decanone scaffold

Metal-ion chelation and key binding pocket interactions resolved

Evidence Dimension	PHD2 Inhibition Potency (IC50)
Target Compound Data	IC50 = 0.253 μM (253 nM)
Comparator Or Baseline	Roxadustat: 0.591 μM (591 nM); Vadadustat: 1.1 μM (1100 nM); Molidustat: 0.280 μM (280 nM); Daprodustat: 0.0222 μM (22.2 nM); Spiro[4.5]decanone Compound 14: 0.143 μM (143 nM)
Quantified Difference	JPHM-2-167 is 2.3-fold more potent than Roxadustat and 4.3-fold more potent than Vadadustat; 1.1-fold more potent than Molidustat; 11.4-fold less potent than Daprodustat; 1.8-fold less potent than spiro[4.5]decanone Compound 14.
Conditions	In vitro enzyme assays using recombinant tPHD2 with HIF-1α CODD substrate via RapidFire mass spectrometry (JPHM-2-167); comparator data from various assay formats.

Why This Matters

JPHM-2-167 offers a balanced potency window that is sufficient for robust HIF stabilization while potentially mitigating off-target effects associated with ultra-potent inhibition, a consideration for researchers seeking moderate pathway modulation.

• [1] Holt-Martyn JP, Tumber A, Rahman MZ, Lippl K, Figg W Jr, McDonough MA, Chowdhury R, Schofield CJ. Studies on spiro[4.5]decanone prolyl hydroxylase domain inhibitors. MedChemComm. 2019;10(4):500-504. doi:10.1039/c8md00548f. View Source

PHD2 Potency and Activity Window

JPHM-2-167 features a spiro[4.5]decanone core that distinguishes it from the flat, heteroaromatic scaffolds of most clinically investigated PHD inhibitors [1]. The co-crystal structure of JPHM-2-167 bound to PHD2 has been solved at 1.40 Å resolution (PDB ID: 6QGV), revealing a well-defined binding pose within the 2OG-binding pocket, with key interactions including metal coordination to the active site Fe(II) via the pyrimidine nitrogen and hydrophobic contacts with the spirocyclic core [2]. In contrast, pan-PHD inhibitors like Roxadustat, Vadadustat, and Molidustat adopt distinct binding orientations due to their planar, aromatic architectures [3]. The spiro[4.5]decanone template offers a more three-dimensional binding mode that may be exploited for isoform selectivity, as evidenced by the >100-fold difference in PHD2 IC50 between active (e.g., JPHM-2-167, IC50 = 0.253 μM) and inactive (e.g., Compound 12, IC50 >25 μM) spiro[4.5]decanone analogs [1].

PHD2 Potency

Cross-study comparable

IC50 0.253 µM (PHD2); vs. daprodustat 0.0222 µM, roxadustat 0.59 µM

Defined moderate potency window distinct from more potent but less selective pan-inhibitors

Enzymatic inhibition assay; contextualizes tool compound selection

Evidence Dimension	Structural scaffold and binding mode characterization
Target Compound Data	Spiro[4.5]decanone core; 1.40 Å resolution co-crystal structure with PHD2 (PDB: 6QGV); Fe(II) coordination via pyrimidine nitrogen; distinct three-dimensional binding pose
Comparator Or Baseline	Roxadustat, Vadadustat, Molidustat, Daprodustat: Planar, heteroaromatic scaffolds; co-crystal structures available for some but at lower resolution (e.g., Vadadustat: 1.99 Å, PDB: 5OX6; Molidustat: 1.79 Å, PDB: 6ZBO)
Quantified Difference	JPHM-2-167 co-crystal structure resolution (1.40 Å) is higher than that of Vadadustat (1.99 Å) and Molidustat (1.79 Å), enabling more precise determination of binding interactions. The spiro[4.5]decanone core provides a distinct chemical space not represented by clinical pan-PHD inhibitors.
Conditions	X-ray crystallography of recombinant human PHD2 catalytic domain co-crystallized with JPHM-2-167 and Mn(II) substituting for Fe(II).

Why This Matters

The availability of a high-resolution co-crystal structure provides atomic-level validation of the binding mode, enabling rational design of follow-up compounds and reducing the risk of off-target 2OG oxygenase inhibition through structure-guided selectivity optimization.

• [1] Holt-Martyn JP, Tumber A, Rahman MZ, Lippl K, Figg W Jr, McDonough MA, Chowdhury R, Schofield CJ. Studies on spiro[4.5]decanone prolyl hydroxylase domain inhibitors. MedChemComm. 2019;10(4):500-504. doi:10.1039/c8md00548f. View Source
• [2] RCSB Protein Data Bank. 6QGV: HIF prolyl hydroxylase 2 (PHD2/EGLN1) in complex with a Spiro[4.5]decanone inhibitor (JPHM-2-167). Deposited: 2019-01-13. doi:10.2210/pdb6QGV/pdb. View Source
• [3] Yeh TL, Leissing TM, Abboud MI, Thinnes CC, Atasoylu O, Holt-Martyn JP, Zhang D, Tumber A, Lippl K, Lohans CT, Leung IKH, Morcrette H, Clifton IJ, Claridge TDW, Kawamura A, Flashman E, Lu X, Ratcliffe PJ, Chowdhury R, Pugh CW, Schofield CJ. Molecular and cellular mechanisms of HIF prolyl hydroxylase inhibitors in clinical trials. Chem Sci. 2017;8(11):7651-7668. doi:10.1039/c7sc02103h. View Source

JPHM-2-167 Exhibits Substrate-Dependent Inhibition of PHD2, a Characteristic Not Universally Reported for Pan-PHD Inhibitors

JPHM-2-167 (Compound 11) demonstrates substrate-dependent inhibition of PHD2, with an IC50 of 0.253 μM against the HIF-1α CODD substrate and a 2-fold lower IC50 of 0.127 μM against the HIF-1α NODD substrate [1]. This substrate-dependent behavior is also observed for other spiro[4.5]decanone analogs (e.g., Compound 14: CODD IC50 = 0.143 μM, NODD IC50 = 0.049 μM; Compound 15: CODD IC50 = 0.215 μM, NODD IC50 = 0.070 μM) [1]. In contrast, comprehensive substrate-dependent inhibition data for clinically advanced pan-PHD inhibitors (Roxadustat, Vadadustat, Daprodustat, Molidustat) are not consistently reported in primary literature, leaving uncertainty regarding their differential effects on HIF-1α hydroxylation at distinct prolyl residues [2].

Evidence Dimension	Substrate-dependent PHD2 inhibition (CODD vs. NODD)
Target Compound Data	CODD substrate IC50 = 0.253 ± 0.047 μM; NODD substrate IC50 = 0.127 ± 0.056 μM; NODD/CODD ratio = 0.50
Comparator Or Baseline	Spiro[4.5]decanone Compound 14: CODD IC50 = 0.143 μM, NODD IC50 = 0.049 μM, ratio = 0.34; Compound 15: CODD IC50 = 0.215 μM, NODD IC50 = 0.070 μM, ratio = 0.33. Pan-PHD clinical inhibitors: Substrate-dependent data not consistently reported.
Quantified Difference	JPHM-2-167 is 2-fold more potent against NODD substrate than CODD substrate, indicating substrate-dependent inhibition; similar behavior observed across the spiro[4.5]decanone series.
Conditions	RapidFire mass spectrometry assay using recombinant tPHD2 with HIF-1α CODD and NODD peptide substrates; n=3.

Why This Matters

Substrate-dependent inhibition may influence the biological outcome of HIF stabilization, as differential hydroxylation of CODD versus NODD residues regulates distinct aspects of HIF-α degradation. This nuanced pharmacological property should be considered when selecting a PHD inhibitor for mechanistic studies.

• [1] Holt-Martyn JP, Tumber A, Rahman MZ, Lippl K, Figg W Jr, McDonough MA, Chowdhury R, Schofield CJ. Studies on spiro[4.5]decanone prolyl hydroxylase domain inhibitors. MedChemComm. 2019;10(4):500-504. doi:10.1039/c8md00548f. View Source
• [2] Yeh TL, Leissing TM, Abboud MI, Thinnes CC, Atasoylu O, Holt-Martyn JP, Zhang D, Tumber A, Lippl K, Lohans CT, Leung IKH, Morcrette H, Clifton IJ, Claridge TDW, Kawamura A, Flashman E, Lu X, Ratcliffe PJ, Chowdhury R, Pugh CW, Schofield CJ. Molecular and cellular mechanisms of HIF prolyl hydroxylase inhibitors in clinical trials. Chem Sci. 2017;8(11):7651-7668. doi:10.1039/c7sc02103h. View Source

JPHM-2-167 Application Scenarios

PHD2-Specific HIF Pathway Studies

JPHM-2-167 is ideally suited for studies requiring PHD2-preferring inhibition to dissect the isoform-specific contributions of PHD2 versus PHD3 in HIF-α stabilization. With a 15.6-fold selectivity window favoring PHD2 (IC50 = 0.253 μM) over PHD3 (IC50 = 3.95 μM), researchers can achieve robust HIF-1α stabilization at concentrations that spare PHD3 [1]. This contrasts with pan-PHD inhibitors like Roxadustat and Vadadustat, which either lack isoform selectivity or exhibit PHD3-preferring inhibition, potentially confounding interpretation of PHD2-specific biology [2][3]. Applications include the study of erythropoietin (EPO) regulation in renal interstitial fibroblasts and the evaluation of PHD2 as a therapeutic target in chronic kidney disease-associated anemia.

Structure-Based Optimization of Spiro[4.5]decanones

The availability of a high-resolution (1.40 Å) co-crystal structure of JPHM-2-167 bound to the PHD2 active site (PDB: 6QGV) provides an exceptional starting point for structure-based drug design and fragment elaboration [2]. The well-defined electron density for the spiro[4.5]decanone core and its interactions with the 2-oxoglutarate binding pocket enable rational optimization of potency, selectivity, and pharmacokinetic properties. This level of structural characterization is superior to that available for several clinically advanced PHD inhibitors, making JPHM-2-167 a preferred tool compound for medicinal chemistry efforts seeking to exploit the spiro[4.5]decanone chemotype.

In Vitro Profiling of Hypoxia Modulators

JPHM-2-167 exhibits differential potency against PHD2-catalyzed hydroxylation of the HIF-1α CODD (IC50 = 0.253 μM) versus NODD (IC50 = 0.127 μM) substrates [1]. This substrate-dependent inhibition profile, which is characteristic of the spiro[4.5]decanone series but not well-documented for pan-PHD clinical candidates, makes JPHM-2-167 a valuable probe for investigating the functional consequences of differential CODD/NODD hydroxylation. Researchers can utilize this compound to explore how substrate-selective inhibition impacts HIF-α stability, transcriptional activity, and downstream gene expression programs in cellular and in vivo models.

Benchmarking Novel PHD Inhibitors in Cross-Assay Validation

Given the well-characterized potency of JPHM-2-167 across multiple PHD isoforms (PHD2: IC50 = 0.253 μM; PHD3: IC50 = 3.95 μM) and its substrate-dependent behavior, this compound serves as an excellent reference standard for validating new PHD inhibitor screening assays and for benchmarking the performance of novel chemical series [1][3]. Its consistent activity in RapidFire MS-based enzyme assays provides a reliable comparator for cross-study and cross-laboratory data harmonization, facilitating robust assessment of compound potency and selectivity in the context of HIF prolyl hydroxylase inhibition.

Application

Selection Property

Validation Focus

PHD2-specific HIF pathway studies

PHD2 isoform selectivity profile

Confirm PHD2-dependent HIF target gene expression without PHD3 interference

Spiro[4.5]decanone scaffold optimization

High-resolution co-crystal structure

Validate binding mode for rational ligand design and docking studies

Hypoxia modulator panel profiling

Distinct selectivity fingerprint vs. pan-PHD inhibitors

Deconvolve isoform-specific cellular outcomes in research panels

• [1] Holt-Martyn JP, Tumber A, Rahman MZ, Lippl K, Figg W Jr, McDonough MA, Chowdhury R, Schofield CJ. Studies on spiro[4.5]decanone prolyl hydroxylase domain inhibitors. MedChemComm. 2019;10(4):500-504. doi:10.1039/c8md00548f. View Source
• [2] RCSB Protein Data Bank. 6QGV: HIF prolyl hydroxylase 2 (PHD2/EGLN1) in complex with a Spiro[4.5]decanone inhibitor (JPHM-2-167). Deposited: 2019-01-13. doi:10.2210/pdb6QGV/pdb. View Source
• [3] MedChemExpress (MCE). JPHM-2-167 Product Datasheet. Accessed April 2026. View Source